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Get Quote

Spectral Data and Molecular Structure

The table below summarizes the key identifying information for 5-Acetylsalicylamide from the search

results.

Property Details

Molecular Formula C9H9NO3 [1]

Molecular Weight 179.17 g/mol [1]

CAS Number 40187-51-7 [1] [2]

Melting Point 220-222 °C (lit.) [2]

SMILES CC(=O)c1ccc(O)c(c1)C(N)=O [2]

InChI Key LWAQTCWTCCNHJR-UHFFFAOYSA-N [1] [2]

Assay 98% [2]

The following diagram illustrates the molecular structure and the one-step synthesis pathway described in the

search results.
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Synthesis of 5-Acetylsalicylamide via Friedel-Crafts acylation [2].

Experimental Protocol & Mass Spectrum

The mass spectral data was obtained under the following conditions [1]:

Technique: Electron Impact Mass Spectrometry (EI-MS)
Source Temperature: 120 °C

Sample Temperature: 80 °C
Electron Energy: 75 eV

Key fragment ions from the mass spectrum (m/z) include [1]:

179.0: Molecular ion (M+, base peak, 100% relative intensity)

162.0: [M - OH]+ or [M - NH2]+ (38.2%)

147.0: [M - CH3CO]+? (Needs verification)

120.0, 119.0, 92.0, 91.0, 77.0, 63.0, 53.0, 51.0, 43.0: Lower mass fragments indicating breakdown of
the aromatic and amide structure.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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